Cas no 4852-22-6 (Procyanidin)

Procyanidin structure
Procyanidin structure
Procyanidin
4852-22-6
C30H26O13
594.5196
45366
107876

Procyanidin Properties

Names and Identifiers

    • Procyanidin
    • 2-(3,4-Dihydroxyphenyl)-2-((2-(3,4-dihydroxyphenyl)-3,4-dihydro-5,7-dihydroxy-2H-1-benzopyran-3-yl)oxy)-3,4-dihydro-2H-1-benzopyran-3,4,5,7-tetrol
    • Proanthocyanidins
    • 2-(3,4-dihydroxyphenyl)-2-[[2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3,4-dihydro-2H-chromen-3-yl]oxy]-3,4-dihydrochromene-3,4,5,7-tetrol
    • C30H26O13
    • 2-(3,4-Dihydroxyphenyl)-2-((2-(3,4-dihydroxyphenyl)-5,7-dihydroxychroman-3-yl)oxy)chroman-3,4,5,7-tetraol
    • Procyanidins
    • 3,3',4,4',5,7-Flavanhexol, 2-((2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3-chromanyl)oxy)-
    • 2H-1-Benzopyran-3,4,5,7-tetrol, 2-(3,4-dihydroxyphenyl)-2-((2-(3,4-dihydroxyphenyl)-3,4-dihy
    • AKOS025402316
    • 2H-1-Benzopyran-3,4,5,7-tetrol, 2-(3,4-dihydroxyphenyl)-2-((2-(3,4-dihydroxyphenyl)-3,4-dihydro-5,7-dihydroxy-2H-1-benzopyran-3-yl)oxy)-3,4-dihydro-
    • AC-8032
    • A908663
    • CCG-270176
    • 20347-71-1
    • EN300-7388961
    • CCG-270178
    • 1ST40287
    • CS-0009805
    • MFCD01662851
    • DTXSID90858698
    • 2-(3,4-dihydroxyphenyl)-2-{[2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3,4-dihydro-2h-chromen-3-yl]oxy}-3,4,5,7-chromanetetrol
    • 2H-1-Benzopyran-3,4,5,7-tetrol, 2-(3,4-dihydroxyphenyl)-2-[[2-(3,4-dihydroxyphenyl)-3,4-dihydro-5,7-dihydroxy-2H-1-benzopyran-3-yl]oxy]-3,4-dihydro-
    • HY-N0794
    • 2-(3,4-dihydroxyphenyl)-2-[2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-chroman-3-yl]oxy-chromane-3,4,5,7-tetrol
    • 2-(3,4-dihydroxyphenyl)-2-{[2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3,4-dihydro-2H-1-benzopyran-3-yl]oxy}-3,4-dihydro-2H-1-benzopyran-3,4,5,7-tetrol
    • FT-0688150
    • NS00001688
    • 4852-22-6
    • BCP25503
    • Procyanidin, Technical grade
    • 2-(3, 4-dihydroxyphenyl)-2-[[2-(3, 4-dihydroxyphenyl)-5, 7-dihydroxy-3, 4-dihydro-2H-chromen-3-yl]oxy]-3, 4-dihydrochromene-3, 4, 5, 7-tetrol
    • CHEBI:166895
    • SCHEMBL15091123
    • s5105
    • BRN 1675863
    • 2-(3,4-DIHYDROXYPHENYL)-2-{[2-(3,4-DIHYDROXYPHENYL)-5,7-DIHYDROXY-3,4-DIHYDRO-2H-1-BENZOPYRAN-3-YL]OXY}-3,4-DIHYDRO-1-BENZOPYRAN-3,4,5,7-TETROL
    • DA-57050
    • +Expand
    • HGVVOUNEGQIPMS-UHFFFAOYSA-N
    • 1S/C30H26O13/c31-14-7-19(35)16-11-25(28(41-23(16)9-14)12-1-3-17(33)20(36)5-12)43-30(13-2-4-18(34)21(37)6-13)29(40)27(39)26-22(38)8-15(32)10-24(26)42-30/h1-10,25,27-29,31-40H,11H2
    • O(C1([H])C([H])([H])C2=C(C([H])=C(C([H])=C2OC1([H])C1C([H])=C([H])C(=C(C=1[H])O[H])O[H])O[H])O[H])C1(C2C([H])=C([H])C(=C(C=2[H])O[H])O[H])C([H])(C([H])(C2=C(C([H])=C(C([H])=C2O1)O[H])O[H])O[H])O[H]
    • 1675863

Computed Properties

  • 594.13700
  • 10
  • 13
  • 4
  • 594.13734088 g/mol
  • 43
  • 957
  • 0
  • 0
  • 5
  • 0
  • 0
  • 1
  • 2
  • 230
  • 594.5

Experimental Properties

  • 2.73270
  • 229.99000
  • 1.876
  • 986.4°Cat760mmHg
  • 550.3°C
  • Red brown powder
  • 1.87

Procyanidin Security Information

Procyanidin Customs Data

  • 2932999099
  • China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Procyanidin Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00DESM-1g
Procyanidin
4852-22-6 BR,95%
1g
$23.00 2024-05-01
A2B Chem LLC
AG24902-20mg
Procyanidin
4852-22-6
20mg
$146.00 2024-04-19
Aaron
AR00DF0Y-1g
Procyanidin
4852-22-6 95%
1g
$10.00
ChemFaces
CFN99556-20mg
Proanthocyanidins
4852-22-6 >=98%
20mg
$70
DC Chemicals
DCY-033-20 mg
Procyanidin
4852-22-6 >98%, Standard References Grade
20mg
$280.0 2022-02-28
BAI LING WEI Technology Co., Ltd.
1395481-20MG
Proanthocyanidins, 98%, from Grape seed
4852-22-6 98%
20MG
¥ 100
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI
YP0322-25g
Procyanidin
4852-22-6 ≥98%
25g
¥1220元 2023-09-15
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
P62320-1g
Proanthocyanidins
4852-22-6
1g
¥118.0 2021-09-08
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T2849-5 mg
Procyanidin
4852-22-6
5mg
¥344.00 2022-04-26
SHANG HAI XIAN DING Biotechnology Co., Ltd.
TQ427-25g
Procyanidin
4852-22-6 95%,
25g
¥472.0 2022-09-28

Procyanidin Suppliers

Sichuan Jingcuibio Biotechnology CO.,LTD
Audited Supplier Audited Supplier
(CAS:4852-22-6)
CHANG JING LI
18228035716
jingcuibio@163.com
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
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(CAS:4852-22-6)
JIN SHENG J e r e m y
18162756256
1197063825@qq.com
http://eng.biocuiyuan.com
Anpel
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(CAS:4852-22-6)
AN PU SHI YAN
15618996369
shanpel@anpel.com.cn
NanJing Dilger Medical Technology Co.,Ltd
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(CAS:4852-22-6)
WANG TAO
18013836722
2399235533@qq.com
SHANG HAI PU KE Biotechnology Co., Ltd.
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(CAS:4852-22-6)
HE JING LI
18027310741
SKY20045@163.COM
WuHan Dong Kang Yuan technology co., LTD
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(CAS:4852-22-6)
CAI JING LI
15377658509
2851686519@qq.com
Hubei Xinkang Pharmaceutical Chemcal Co.,Ltd.
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(CAS:4852-22-6)
YANG CAI YUN
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1438280055@qq.com
CHENG DOU RUI FEN SI DE DAN Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:4852-22-6)
WANG HONG XIA
18981717076
2355253619@qq.com

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